Butyl 4-[[2-(1,2-dimethylindol-3-yl)-2-oxoacetyl]amino]benzoate

• IUPAC Name: butyl 4-[[2-(1,2-dimethylindol-3-yl)-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C23H24N2O4/c1-4-5-14-29-23(28)16-10-12-17(13-11-16)24-22(27)21(26)20-15(2)25(3)19-9-7-6-8-18(19)20/h6-13H,4-5,14H2,1-3H3,(H,24,27)
• InChI Key: LKNHEZSTNVONQQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C(=O)C2=C(N(C3=CC=CC=C32)C)C
• Molecular Formula: C23H24N2O4
• Molecular Weight: 392.4 g/mol

Description

Butyl 4-[[2-(1,2-dimethylindol-3-yl)-2-oxoacetyl]amino]benzoate, also known as DMIBB, is a compound that has gained attention in scientific research due to its potential therapeutic applications. DMIBB belongs to the class of indole-based compounds and has been studied for its ability to inhibit the growth of cancer cells.

Scientific Research Applications

Toward Nitroxide-Mediated Photopolymerization

Researchers investigated a new compound with photoiniferter properties, demonstrating its utility in nitroxide-mediated photopolymerization (NMP) processes. This study underscores the compound's potential in polymer synthesis, indicating similar applications for Butyl 4-[[2-(1,2-dimethylindol-3-yl)-2-oxoacetyl]amino]benzoate in polymerization reactions or materials science (Guillaneuf et al., 2010).

Synthesis and Biological Evaluation

Another study focused on the synthesis and characterization of a series of compounds, including their antimycobacterial screening. The research demonstrated the potential therapeutic applications of such compounds, suggesting that this compound may also have relevance in developing antimicrobial or antituberculosis therapies (Tengler et al., 2013).

Synthesis and Properties of Polyamides

This study reported on the synthesis of polyamides with potential applications in creating materials with high thermal stability and solubility in polar solvents. It hints at the possible use of this compound in the development of new materials for industrial applications, given its structural similarity to the compounds studied (Hsiao et al., 2000).

Mechanochromic Luminescence

Research into a new compound exhibiting mechanochromic luminescence with potential implications for pressure sensor development was conducted. This study illustrates the compound's ability to change emission properties under mechanical stress, suggesting similar research avenues for this compound in sensor technology or materials science (Zhao et al., 2019).